N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide
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Description
N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C23H33N3O4S and its molecular weight is 447.59. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Catalysis
N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide, due to its complex structure, is not directly mentioned in available research. However, compounds with similar functional groups or molecular frameworks have been studied for their roles in chemical synthesis and catalysis. For instance, sulfonamide derivatives and pyrrolidine-based catalysts have been explored for their efficiency in catalyzing stereoselective reactions, such as Michael additions, and transfer hydrogenations of ketones (Singh et al., 2013; Ruff et al., 2016). These studies underscore the potential utility of this compound or similar compounds in facilitating various chemical transformations.
Materials Science and Molecular Electronics
Compounds containing sulfonyl and pyrrolidinyl groups have been investigated for their potential applications in materials science, including the development of novel ionic liquids and as components in molecular electronics. The synthesis of ionic liquids utilizing beta-amino alcohols N-2'-pyridylmethyl substituted as key intermediates illustrates the relevance of such structural motifs in designing new materials with desirable properties (Fringuelli et al., 2004). These advancements hint at the potential of this compound in contributing to the development of new materials with specific electronic or ionic properties.
Biological and Pharmacological Studies
Although direct studies on this compound in a biological context are not available, related compounds have been evaluated for their biological activities, including as ligands for sigma receptors (de Costa et al., 1992). These studies provide a basis for exploring the biological applications of similarly structured compounds, potentially including the modulation of receptor activity or the investigation of novel therapeutic agents.
Properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-N'-[[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H33N3O4S/c1-17-10-11-18(2)21(15-17)31(29,30)26-14-6-9-20(26)16-25-23(28)22(27)24-13-12-19-7-4-3-5-8-19/h7,10-11,15,20H,3-6,8-9,12-14,16H2,1-2H3,(H,24,27)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XANWLDFVWRIDGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCCC2CNC(=O)C(=O)NCCC3=CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H33N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.